3-methyl-1-(2-methylpropyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid

• IUPAC Name: 3-methyl-1-(2-methylpropyl)thieno[2,3-c]pyrazole-5-carboxylic acid
• InChI: InChI=1S/C11H14N2O2S/c1-6(2)5-13-10-8(7(3)12-13)4-9(16-10)11(14)15/h4,6H,5H2,1-3H3,(H,14,15)
• InChI Key: HCMVRUJVLRJVQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C=C(S2)C(=O)O)CC(C)C
• Molecular Formula: C11H14N2O2S
• DSSTOX Substance ID: DTXSID601154549
• Molecular Weight: 238.31 g/mol
• CAS RN: 855715-27-4

Description

Molecular Structure Analysis

Pyrazoles are a class of five-membered heterocycles derived from the parent pyrazole, an aromatic azole with molecular formula C3H4N2. They exhibit tautomerism, a phenomenon that may influence their reactivity. This can have an impact on the synthetic strategies where pyrazoles take part, as well as on the biological activities of targets bearing a pyrazole moiety.

Scientific Research Applications

MMPTPCA has been extensively studied in the fields of chemistry, biology, and medicine. It has been used as a model compound for studying the structure and function of other organic compounds. In addition, it has been used as a catalyst in organic synthesis and as a reagent for the preparation of other organic compounds. Furthermore, MMPTPCA has been used in the development of pharmaceuticals, including drugs for the treatment of cancer, diabetes, and other diseases.

Mechanism of Action

Target of Action

The primary target of 3-methyl-1-(2-methylpropyl)-1H-thieno[2,3-c]pyrazole-5-carboxylic acid is D-amino acid oxidase (DAO) . DAO is an enzyme that catalyzes the oxidation of D-amino acids into their corresponding keto acids, producing hydrogen peroxide and ammonia .

Mode of Action

This compound acts as a potent and selective inhibitor of DAO . It binds to the active site of the enzyme, preventing it from interacting with its natural substrates, D-amino acids . This inhibition disrupts the normal enzymatic activity of DAO, leading to a decrease in the production of hydrogen peroxide and ammonia .

Biochemical Pathways

The inhibition of DAO affects the metabolism of D-amino acids. Under normal conditions, DAO plays a crucial role in the catabolism of D-amino acids, including D-serine, which is a co-agonist of the NMDA receptor and has a role in neurotransmission . By inhibiting DAO, this compound can increase the levels of D-serine, potentially enhancing NMDA receptor-mediated neurotransmission .

Result of Action

The inhibition of DAO by this compound can protect DAO-expressing cells from oxidative stress induced by D-serine . Additionally, it specifically prevents formalin-induced tonic pain , suggesting potential analgesic effects.

Advantages and Limitations for Lab Experiments

MMPTPCA has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to obtain, and stable under a wide range of conditions. In addition, it is non-toxic and can be used in a variety of laboratory settings. However, MMPTPCA has some limitations for use in laboratory experiments. It is not very soluble in water and is not very stable in acidic conditions.

Future Directions

MMPTPCA has many potential future applications in the fields of chemistry, biology, and medicine. It could be used as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and cardiovascular diseases. In addition, it could be used as a model compound for studying the structure and function of other organic compounds. Furthermore, it could be used as a catalyst in organic synthesis and as a reagent for the preparation of other organic compounds. Finally, it could be used in the development of new pharmaceuticals and other therapeutic agents.

Synthesis Methods

MMPTPCA can be synthesized in a two-step process. The first step involves the reaction of 3-methyl-2-methylpropyl-1H-thieno[2,3-c]pyrazole-5-carboxylic acid (MMPTCA) with a base, such as sodium hydroxide or potassium hydroxide. This reaction produces MMPTPCA and sodium or potassium salt. The second step involves the reaction of MMPTPCA with an acid, such as hydrochloric acid, to form the desired product.

Biochemical Analysis

Biochemical Properties

It is known that pyrazoles, a class of compounds to which this molecule belongs, are versatile scaffolds in organic synthesis and medicinal chemistry . They often interact with various enzymes, proteins, and other biomolecules, influencing their function and reactivity .

Molecular Mechanism

It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .